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Compound of Interest

Compound Name: Sodium 2-oxopropanoate-d3

Cat. No.: B12404570 Get Quote

This guide provides comprehensive safety protocols and logistical plans for researchers,

scientists, and drug development professionals handling Sodium 2-oxopropanoate-d3. The

following procedures are designed to ensure the safe handling, storage, and disposal of this

compound, minimizing risks and ensuring the integrity of the material.

Hazard Identification
Sodium 2-oxopropanoate-d3 is the deuterated form of Sodium 2-oxopropanoate (Sodium

Pyruvate).[1][2] While specific hazard data for the deuterated compound is limited, the safety

profile is expected to be consistent with its non-deuterated counterpart. The primary hazards

associated with Sodium Pyruvate are:

Eye Irritation: May cause serious eye irritation.[3][4][5][6]

Skin Irritation: May cause skin irritation or an allergic skin reaction.[3][4][5][6]

Respiratory Tract Irritation: Inhalation of dust may cause respiratory tract irritation.[3][7]

Explosive Hazard: Dusts at sufficient concentrations can form explosive mixtures with air.[3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Sodium 2-oxopropanoate-d3. The

required equipment varies depending on the specific task being performed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12404570?utm_src=pdf-interest
https://www.benchchem.com/product/b12404570?utm_src=pdf-body
https://www.benchchem.com/product/b12404570?utm_src=pdf-body
https://www.medchemexpress.com/sodium-2-oxopropanoate-d3.html
https://www.chemsrc.com/en/amp/cas/1316291-18-5_1735682.html
https://www.gorgas.gob.pa/wp-content/uploads/2013/12/MSDS-T-sal-disodica-del-acido-piruvico-113-24-6.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11148&PLANT=d__ALF
https://www.sigmaaldrich.com/HK/zh/sds/sial/p2256
https://file.medchemexpress.com/batch_PDF/HY-W015913S/Sodium-2-oxopropanoate-13C3-SDS-MedChemExpress.pdf
https://www.gorgas.gob.pa/wp-content/uploads/2013/12/MSDS-T-sal-disodica-del-acido-piruvico-113-24-6.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11148&PLANT=d__ALF
https://www.sigmaaldrich.com/HK/zh/sds/sial/p2256
https://file.medchemexpress.com/batch_PDF/HY-W015913S/Sodium-2-oxopropanoate-13C3-SDS-MedChemExpress.pdf
https://www.gorgas.gob.pa/wp-content/uploads/2013/12/MSDS-T-sal-disodica-del-acido-piruvico-113-24-6.pdf
https://agscientific.com/system/product_documents/P-2911%2C%20Pyruvic%20Acid%20Sodium%20Salt%2C%20SDS%202022_r01_3.pdf
https://www.gorgas.gob.pa/wp-content/uploads/2013/12/MSDS-T-sal-disodica-del-acido-piruvico-113-24-6.pdf
https://www.benchchem.com/product/b12404570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operation Required Personal Protective Equipment

Handling Solid Powder

Eyes/Face: Safety glasses with side shields or

chemical safety goggles.[3][7][8] A face shield

may be required for larger quantities.[7] Hands:

Chemical-resistant gloves (e.g., Nitrile rubber,

>0.11 mm thickness).[3][8] Body: Laboratory

coat or appropriate protective clothing.[3][9]

Respiratory: For operations that may generate

dust, a NIOSH/MSHA-approved respirator with

a particulate filter (e.g., P1) is necessary.[3][7][8]

Preparing Solutions

Eyes/Face: Safety glasses with side shields or

chemical safety goggles.[3][7][8] Hands:

Chemical-resistant gloves (e.g., Nitrile rubber).

[3][8] Body: Laboratory coat.[3]

Spill Cleanup

Eyes/Face: Chemical safety goggles and face

shield.[7] Hands: Chemical-resistant gloves.[3]

Body: Protective clothing to prevent skin

exposure.[3] Respiratory: Air-purifying respirator

with particulate filter if dust is present.[3][8]

Operational Plan: Handling and Experimental
Protocol
This section provides a step-by-step guide for safely handling Sodium 2-oxopropanoate-d3,

from receipt to use in experiments.

3.1. Receiving and Initial Inspection

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is clearly labeled.[9]

Transfer the container to the designated storage area.

3.2. General Handling Precautions
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Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[7][9]

Avoid the formation and inhalation of dust.[7]

Prevent contact with skin, eyes, and clothing.[7]

Do not eat, drink, or smoke in the handling area.[9]

Wash hands thoroughly with soap and water after handling.[7][9]

3.3. Protocol for Preparing a Stock Solution

Equilibration: Before opening, allow the container of Sodium 2-oxopropanoate-d3 to

equilibrate to room temperature to prevent condensation, which could introduce moisture

and compromise the deuterated compound.[10]

Weighing: In a chemical fume hood, carefully weigh the desired amount of the solid using a

calibrated analytical balance.

Dissolution:

Quantitatively transfer the weighed solid to a suitable volumetric flask.

Add a small amount of the desired solvent (e.g., anhydrous, deuterated solvent if isotopic

purity is critical) to dissolve the solid.[10]

Once dissolved, dilute to the final volume with the solvent.

Stopper the flask and mix thoroughly.

Transfer and Storage: Transfer the solution to a clearly labeled, airtight container for storage

under the recommended conditions.[10]

Logistical Plan: Storage and Disposal
4.1. Storage
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Temperature: Store in a cool, dry, well-ventilated area.[7][8][9] Recommended storage

temperature is between 2-8°C.[7]

Container: Keep the container tightly sealed to prevent moisture absorption.[7][9] Store in the

original container.[9]

Environment: Protect from light, especially if in solution.[10] For long-term stability and to

prevent deuterium-hydrogen exchange, consider storing under an inert atmosphere (e.g.,

argon or nitrogen).[10][11]

Incompatibilities: Avoid storage with strong oxidizing agents.[9]

4.2. Spill Response

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, clean up spills immediately.[3]

For solid spills, sweep up the material, avoiding dust generation.[3][9] If necessary, wet with

water to prevent dusting.[9]

Place the spilled material into a suitable, labeled container for disposal.[3][7]

Decontaminate the spill site with a suitable cleaning agent and ventilate the area.[7]

4.3. Disposal Plan

Waste Compound: Dispose of unused Sodium 2-oxopropanoate-d3 and its solutions as

chemical waste in accordance with local, state, and federal regulations.[6][12] Place the

material in a labeled, sealed container for collection by environmental health and safety

personnel.[13]

Contaminated Materials: Any materials contaminated with the compound (e.g., gloves,

wipes, weighing paper) should be placed in a sealed bag or container and disposed of as

chemical waste.
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Empty Containers: "Empty" containers should be rinsed thoroughly with a suitable solvent.

The rinsate should be collected and disposed of as hazardous waste.[13] Once cleaned,

remove or deface the label before disposal in the trash.[13]

Quantitative Data
The physicochemical properties of Sodium 2-oxopropanoate-d3 are summarized below.

Property Value

Molecular Formula C₃D₃NaO₃[2]

Molecular Weight 113.06 g/mol [2][14]

CAS Number 1316291-18-5[1]

Appearance Solid[15]

Melting Point >300°C (estimated for deuterated form)[14][15]

Water Solubility
Comparable to Sodium Pyruvate (100 mg/mL)

[14]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Sodium 2-
oxopropanoate-d3 in a laboratory setting.

Caption: Workflow for handling Sodium 2-oxopropanoate-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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